4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H22N6/c1-2-20-18-21-8-7-17(22-18)24-11-9-23(10-12-24)14-16-5-3-15(13-19)4-6-16/h3-8H,2,9-12,14H2,1H3,(H,20,21,22)
• InChI Key: RLLPUNQLFHSZGS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=CC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C18H22N6
• Molecular Weight: 322.4 g/mol

Description

4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile (4-EEPAB) is a novel compound that has recently been identified as having potential applications in a variety of scientific research fields. 4-EEPAB is a small molecule, which is synthesized using a combination of organic and inorganic chemistry techniques. It has been studied for its potential to act as an inhibitor of certain enzymes and pathways, and has been identified as having potential therapeutic applications in the treatment of a variety of diseases and disorders.

Scientific Research Applications

4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has been studied for its potential to act as an inhibitor of certain enzymes and pathways. It has been identified as having potential therapeutic applications in the treatment of a variety of diseases and disorders, including cancer, diabetes, and neurodegenerative diseases. 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has also been studied for its ability to act as an antimicrobial and anti-inflammatory agent, and as a potential therapeutic agent for the treatment of autoimmune diseases. In addition, 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has been identified as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release in the brain.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the activity oftyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation and differentiation.

Mode of Action

It can be inferred from similar compounds that it may bind to its target through numeroushydrogen bonds , hydrophobic C–H…π and π…π interactions . This binding could inhibit the activity of the target protein, leading to changes in the cellular processes controlled by the target.

Advantages and Limitations for Lab Experiments

4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has a number of advantages for use in laboratory experiments. It is relatively inexpensive to synthesize, and can be completed in a few hours. In addition, 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile has been identified as an inhibitor of certain enzymes and pathways, making it a useful tool for researchers studying the effects of these enzymes and pathways. However, 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile also has some limitations. The effects of 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile on the human body are still being studied, and it is not yet known whether it is safe for human consumption. In addition, 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is not yet approved for use in humans, so it cannot be used in clinical trials.

Future Directions

The potential future directions for 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile research are numerous. Further research is needed to better understand the biochemical and physiological effects of 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile on the human body. In addition, further research is needed to identify potential therapeutic applications of 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile, and to determine whether it is safe for human consumption. Finally, further research is needed to identify potential new uses for 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile in laboratory experiments, such as the development of new drugs or the study of new pathways.

Synthesis Methods

4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is synthesized using a combination of organic and inorganic chemistry techniques. The synthesis of 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile involves the formation of a 1,4-dioxane ring by condensation of ethyl 4-aminopyrimidine-2-carboxylate and 4-methylbenzonitrile, followed by the deprotection of the piperazine ring. This reaction is conducted in the presence of an acid catalyst, such as trifluoroacetic acid, and is followed by the removal of the protecting group to form the desired product. The synthesis of 4-({4-[2-(ethylamino)pyrimidin-4-yl]piperazin-1-yl}methyl)benzonitrile is relatively inexpensive, and can be completed in a few hours.